1-(3-chlorophenyl)-N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)methanesulfonamide

• IUPAC Name: 1-(3-chlorophenyl)-N-(6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)methanesulfonamide
• InChI: InChI=1S/C20H15ClN2O4S/c21-14-5-3-4-13(10-14)12-28(25,26)23-15-8-9-18-16(11-15)20(24)22-17-6-1-2-7-19(17)27-18/h1-11,23H,12H2,(H,22,24)
• InChI Key: IQWNTZHFJUTXAG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=O)C3=C(O2)C=CC(=C3)NS(=O)(=O)CC4=CC(=CC=C4)Cl
• Molecular Formula: C20H15ClN2O4S
• Molecular Weight: 414.9 g/mol

Description

1-(3-chlorophenyl)-N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)methanesulfonamide is a useful research compound. Its molecular formula is C20H15ClN2O4S and its molecular weight is 414.86. The purity is usually 95%.
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Scientific Research Applications

• Catalytic Enantioselective Reactions : The compound has been used in catalytic enantioselective aza-Reformatsky reactions with cyclic dibenzo[b,f][1,4]oxazepines, leading to the synthesis of chiral ethyl 2-(10,11-dihydrodibenzo[b,f][1,4]oxazepin-11-yl)acetate derivatives (Munck et al., 2017).

• Synthesis and Chemistry : The synthesis process of [11-14C]-dibenz[b,f][1,4]oxazepine and its transformation into other derivatives has been reported (Harrison et al., 1978).

• Asymmetric Alkynylation : The compound has been used in asymmetric alkynylation of cyclic imines dibenzo[b,f][1,4]oxazepines, producing optically active derivatives containing a carbon-carbon triple bond (Ren et al., 2014).

• Microbial Transformation : Studies on the microbial transformation of similar dibenzo[b,f][1,4]oxazepine compounds have been conducted to obtain new derivatives (Jiu et al., 1977).

• Chemical Properties and Synthesis : Research on the methanesulfonic acid salt forms of related compounds, such as carbamazepine, has provided insights into their chemical properties and synthesis (Eberlin et al., 2013).

• Ring-Forming Cascade Reactions : A study on the use of a primary sulfonamide group in ring-forming cascade reactions to create polycyclic [1,4]oxazepine-based carbonic anhydrase inhibitors demonstrates another application (Sapegin et al., 2018).

• Enantioselective Addition in Catalysis : The compound has been utilized in enantioselective addition reactions catalyzed by a (R)-VAPOL-Zn(II) complex, providing another perspective on its catalytic applications (Munck et al., 2017).

• Synthesis of Fluorescent Compounds : There's research on the synthesis of fluorescent compounds related to dibenzoxazolylphenols, highlighting the photophysical properties and potential applications in scintillating detection mediums (Kauffman & Bajwa, 1993).